4,5-diisobutyl-1-methyl-1H-imidazol-2-yl 4-fluorobenzyl sulfone

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfonyl]-1-methyl-4,5-bis(2-methylpropyl)imidazole
• InChI: InChI=1S/C19H27FN2O2S/c1-13(2)10-17-18(11-14(3)4)22(5)19(21-17)25(23,24)12-15-6-8-16(20)9-7-15/h6-9,13-14H,10-12H2,1-5H3
• InChI Key: DURSGPXXEGKZAR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(N(C(=N1)S(=O)(=O)CC2=CC=C(C=C2)F)C)CC(C)C
• Molecular Formula: C19H27FN2O2S
• Molecular Weight: 366.5 g/mol

Description

“4,5-diisobutyl-1-methyl-1H-imidazol-2-yl 4-fluorobenzyl sulfone” is a chemical compound with the molecular formula C19H27FN2O2S. It’s a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole derivatives are known for their broad range of chemical and biological properties.

Molecular Structure Analysis

Imidazole has a unique structure with two nitrogen atoms, one bearing a hydrogen atom and the other called pyrrole type nitrogen. It shows two equivalent tautomeric forms due to the presence of a positive charge on either of the two nitrogen atoms. The specific molecular structure of “4,5-diisobutyl-1-methyl-1H-imidazol-2-yl 4-fluorobenzyl sulfone” would require further analysis.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The specific physical and chemical properties of “4,5-diisobutyl-1-methyl-1H-imidazol-2-yl 4-fluorobenzyl sulfone” are not detailed in the available literature.

Scientific Research Applications

Medicinal Chemistry Applications

Sulfone derivatives, including those containing imidazole or related heterocyclic rings, have been explored for their biological activities. For instance, halogenated sulfonamides have been synthesized and investigated as inhibitors of carbonic anhydrase IX, a tumor-associated enzyme, suggesting potential applications as antitumor agents (Ilies et al., 2003). Additionally, sulfone derivatives with 1,3,4-oxadiazole moieties have shown antibacterial activities against rice bacterial leaf blight, indicating their utility in developing new agricultural agents (Li Shi et al., 2015).

Materials Science Applications

In the field of materials science, imidazole and sulfone derivatives have been employed in the synthesis of high-performance materials. For example, polybenzimidazole/1H-imidazole-4-sulfonic acid hybrid membranes have been developed for high-temperature proton exchange membrane fuel cells, demonstrating the importance of these compounds in enhancing the conductivity and thermal stability of polymer membranes (Shen et al., 2012).

Agricultural Chemistry Applications

The sulfone derivatives containing imidazole frameworks have been explored for their potential in agricultural chemistry as well. For instance, the synthesis and characterization of sulfone derivatives with antibacterial activity suggest their application in combating plant diseases and enhancing crop protection (Li Shi et al., 2015).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structure and the biological system they interact with. The mechanism of action for “4,5-diisobutyl-1-methyl-1H-imidazol-2-yl 4-fluorobenzyl sulfone” is not specified in the available literature.